Cas no 5411-74-5 ( )

• Product name: &nbsp
• CAS No: 5411-74-5
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.69100
• CID: 939798
• PubChem ID: 24180729

  Chemical and Physical Properties

Names and Identifiers

• trimethyl-[(3-nitrophenyl)methyl]azanium,chloride
• (3-nitrobenzyl)trimethylammonium chloride
• NSC86
• Trimethyl-(3-nitro-benzyl)-ammonium, Chlorid
• trimethyl-(3-nitro-benzyl)-ammonium, chloride
• TRIMETHYL(M-NITROBENZYL)AMMONIUM CHLORIDE
• AKOS024332767
• NSC-86
• N,N,N-Trimethyl-1-(3-nitrophenyl)methanaminium chloride
• DTXSID80636048
• 5411-74-5
• N,N,N-Trimethyl(3-nitrophenyl)methanaminium chloride
•  

• Inchi： InChI=1S/C10H15N2O2.ClH/c1-12(2,3)8-9-5-4-6-10(7-9)11(13)14;/h4-7H,8H2,1-3H3;1H/q+1;/p-1
• InChI Key： PUGVGJFXSXRJQA-UHFFFAOYSA-M
• SMILES： C[N+](C)(C)CC1=CC(=CC=C1)[N+](=O)[O-].[Cl-]

Computed Properties

• Exact Mass: 230.08200
• Monoisotopic Mass: 230.082205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 45.82000
• LogP: -0.67180